Ethyl 3-[4-(aminomethyl)piperidin-1-yl]propanoate

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• IUPAC Name: ethyl 3-[4-(aminomethyl)piperidin-1-yl]propanoate
• InChI: InChI=1S/C11H22N2O2/c1-2-15-11(14)5-8-13-6-3-10(9-12)4-7-13/h10H,2-9,12H2,1H3
• InChI Key: VXXGQDDMYSEXRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1CCC(CC1)CN

Description

Ethyl 3-[4-(aminomethyl)piperidin-1-yl]propanoate is a useful research compound. Its molecular formula is C11H22N2O2 and its molecular weight is 214.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 3-(4-{[(tert-butoxycarbonyl)amino]methyl}piperidin-1-yl)propanoate (500 mg, 1.6 mmol, step 1 of Example 10) in CH2Cl2 (5 mL), trifluoroacetic acid (1.2 mL, 16 mmol) was added and stirred overnight at room temperature. The mixture was concentrated, and the residual oil was dissolved in CH2Cl2 (60 mL) and solid K2CO3 (5 g) was added, and stirred for 10 min. The mixture was filtered, and the filtrate was concentrated to give ethyl 3-[4-(aminomethyl)piperidin-1-yl]propanoate as a pale yellow oil. Following coupling reaction was carried out according to the procedure described in step 6 of Example 1 from 3,3-dimethyl-1,3-dihydro-2H-indol-2-one (Robertson, David W et al., J. Med. Chem., 1986, 29, 1832) and ethyl 3-[4-(aminomethyl)piperidin-1-yl]propanoate.